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Compound of Interest

Compound Name: DRP1i27 dihydrochloride

Cat. No.: B10857957 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of DRP1i27 dihydrochloride, a potent inhibitor of

the human dynamin-related protein 1 (Drp1). Adherence to these procedures is critical for

laboratory safety and environmental protection.

Disclaimer: The following procedures are a general guide based on standard practices for

handling heterocyclic chemical compounds in a research setting. It is imperative to consult the

official Safety Data Sheet (SDS) provided by your supplier for DRP1i27 dihydrochloride and

to strictly adhere to the hazardous waste disposal protocols established by your institution's

Environmental Health and Safety (EHS) department.[1][2] Local regulations may vary and must

be followed.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety goggles or a face shield

Chemical-resistant gloves

A lab coat
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All handling of DRP1i27 dihydrochloride, including preparation for disposal, should be

conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.[3]

Step-by-Step Disposal Procedures
The proper disposal method for DRP1i27 dihydrochloride depends on its form (solid, in

solution, or contaminating labware). Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[1][4]

1. Disposal of Solid (Pure) DRP1i27 Dihydrochloride:

Step 1: Carefully transfer any unwanted solid DRP1i27 dihydrochloride into a designated

hazardous waste container that is compatible with the chemical.[5][6] The container must be

in good condition, with no leaks or cracks.[1]

Step 2: Securely close the container.

Step 3: Label the container clearly with the words "Hazardous Waste," the full chemical

name "DRP1i27 dihydrochloride," and the approximate quantity.[1][7] Do not use

abbreviations.[1]

Step 4: Store the container in a designated satellite accumulation area, segregated from

incompatible materials.[5][6]

Step 5: Arrange for pickup and disposal through your institution's EHS department.

2. Disposal of DRP1i27 Dihydrochloride Solutions:

Step 1: Collect all aqueous and solvent-based solutions containing DRP1i27
dihydrochloride in a dedicated, sealed, and compatible hazardous waste container.[8] It is

best practice to use separate containers for halogenated and non-halogenated solvent

wastes.[8]

Step 2: Do not mix incompatible wastes in the same container.[8]

Step 3: Clearly label the container with "Hazardous Waste," the full chemical name, the

solvent used (e.g., DMSO, saline), and the estimated concentration of DRP1i27
dihydrochloride.[7]
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Step 4: Keep the container sealed except when adding more waste.[1][5]

Step 5: Store the container in a designated satellite accumulation area and arrange for EHS

pickup.

3. Disposal of Contaminated Labware and Materials:

Solid Waste: Items such as gloves, weigh boats, and absorbent paper contaminated with

DRP1i27 dihydrochloride should be collected in a clearly labeled, sealed plastic bag or

container designated for solid hazardous waste.[1]

Sharps: Needles, syringes, or other sharps contaminated with DRP1i27 dihydrochloride
must be placed in a designated, puncture-resistant sharps container for hazardous chemical

waste.[9]

Glassware:

Grossly Contaminated: Glassware with visible residue should be triple-rinsed with a

suitable solvent.[1] The rinsate must be collected and disposed of as liquid hazardous

waste.[1] After rinsing, the glassware can be washed for reuse or disposed of in a

designated broken glass box.

Empty Containers: Original product containers should be triple-rinsed with a suitable

solvent.[1] The rinsate must be collected as hazardous waste.[1][7] After rinsing and air-

drying in a fume hood, deface the label and dispose of the container as regular laboratory

glass waste or according to your institution's policy.[7][10]

Quantitative Data Summary
Due to the absence of a specific, publicly available Safety Data Sheet for DRP1i27
dihydrochloride, quantitative disposal parameters are not explicitly defined. The following

table provides general guidelines for hazardous chemical waste management.
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Parameter Guideline Source

pH of Aqueous Waste

For corrosive wastes, pH is

typically ≤ 2 or ≥ 12.5.

Neutralization may be required

before disposal.

[6]

Satellite Accumulation Limit

Do not accumulate more than

55 gallons of hazardous waste

or 1 quart of acutely hazardous

waste in a lab.

[5]

Empty Container Rinsing

Rinse three times with a

solvent capable of removing

the chemical. The volume of

each rinse should be about 5%

of the container's volume.

[7]

Experimental Workflow and Disposal Logic
The following diagram illustrates the general decision-making process for the disposal of a

research chemical like DRP1i27 dihydrochloride.
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Fig 1. General workflow for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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